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Compound of Interest

Compound Name: H3B-5942

Cat. No.: B15544998 Get Quote

H3B-5942 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility of H3B-5942, including

troubleshooting advice and detailed protocols to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is H3B-5942 and its mechanism of action?

A1: H3B-5942 is a selective, irreversible, and orally active covalent antagonist of the estrogen

receptor (ERα).[1][2] It inactivates both wild-type and mutant forms of ERα by targeting the

cysteine 530 residue.[2][3][4] This binding induces a unique antagonist conformation in ERα,

leading to the blockage of ERα-dependent transcription in breast cancer cells and a reduction

in the expression of ERα target genes like GREB1.

Q2: What are the recommended solvents for dissolving H3B-5942?

A2: The recommended solvent for creating stock solutions of H3B-5942 is fresh, anhydrous

Dimethyl Sulfoxide (DMSO). It is also soluble in Ethanol to a lesser extent and is considered

insoluble in water.

Q3: Are there any specific storage conditions for H3B-5942 solutions?
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A3: Yes, proper storage is crucial to maintain the stability and activity of H3B-5942. Stock

solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored at

-80°C for long-term stability (up to 2 years) or -20°C for shorter periods (up to 1 year).

Solubility Data
The following table summarizes the solubility of H3B-5942 in various solvents. Please note that

solubility can be affected by factors such as temperature, pH, and the purity of the solvent.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 83.33 - 99 168.47 - 200.14

Ultrasonic treatment

may be needed. Use

of fresh, anhydrous

DMSO is highly

recommended as

hygroscopic DMSO

can significantly

decrease solubility.

Ethanol 13 Not Specified

Water Insoluble Insoluble

Troubleshooting Guide
Q1: My H3B-5942 powder is not dissolving in DMSO, what should I do?

A1: If you are experiencing difficulty dissolving H3B-5942 in DMSO, please follow these steps:

Verify DMSO Quality: Ensure you are using fresh, anhydrous (moisture-free) DMSO. Old or

improperly stored DMSO can absorb moisture, which significantly reduces the solubility of

H3B-5942.

Gentle Warming: Warm the solution gently to 37°C. Do not overheat, as it may degrade the

compound.
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Sonication: Use an ultrasonic bath to aid dissolution. This can help break up any clumps of

powder and increase the surface area for the solvent to act upon.

Increase Solvent Volume: If the concentration is high, try adding more DMSO to dilute the

solution.

Q2: The H3B-5942 solution precipitated after being stored. Can I still use it?

A2: Precipitation upon storage, especially after refrigeration, can occur. To redissolve the

compound, gently warm the vial to 37°C and vortex or sonicate until the solution is clear.

Before use, visually inspect the solution to ensure no crystals are present. If precipitation

persists, it may indicate that the compound has exceeded its solubility limit at that temperature.

Q3: I observed precipitation when diluting my DMSO stock solution with aqueous media. How

can I prevent this?

A3: This is a common issue when diluting a compound from a high-concentration organic stock

into an aqueous buffer. To minimize precipitation:

Use a Surfactant: For in vivo preparations, formulations often include surfactants like Tween-

80 or PEG300 to maintain solubility.

Stepwise Dilution: Perform serial dilutions, gradually decreasing the concentration of DMSO.

Vortexing During Dilution: Add the stock solution to the aqueous buffer dropwise while

vigorously vortexing to ensure rapid mixing.

Work at Room Temperature: Ensure both the stock solution and the aqueous buffer are at

room temperature.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of H3B-5942 in DMSO

Materials: H3B-5942 powder (Molecular Weight: 494.63 g/mol ), anhydrous DMSO, sterile

microcentrifuge tubes.
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Calculation: To prepare a 10 mM stock solution, you will need 4.946 mg of H3B-5942 per 1

mL of DMSO.

Procedure: a. Weigh out the required amount of H3B-5942 powder in a sterile

microcentrifuge tube. b. Add the calculated volume of fresh, anhydrous DMSO. c. Vortex the

tube for 1-2 minutes to mix. d. If the compound is not fully dissolved, place the tube in an

ultrasonic water bath for 5-10 minutes. e. Visually inspect the solution to ensure it is clear

and free of particulates. f. Aliquot the stock solution into smaller volumes to avoid multiple

freeze-thaw cycles. g. Store the aliquots at -80°C.
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Caption: Mechanism of H3B-5942 as an ERα antagonist.
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Caption: Experimental workflow for dissolving H3B-5942.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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